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Compound of Interest

Compound Name: Dimethylsilyldimethylamine

CAS No.: 22705-32-4

Cat. No.: B1588021 Get Quote

Technical Comparison Guide:
Dimethylsilyldimethylamine (DMSDMA)
Executive Summary & Chemical Identity
Dimethylsilyldimethylamine (DMSDMA) is a specialized organosilicon reagent used primarily

as a silylating agent in organic synthesis and lithography. Unlike the ubiquitous trimethylsilyl

(TMS) reagents, DMSDMA introduces a dimethylsilyl (DMS) group (

). This hydride-functionalized silyl group offers unique steric and electronic properties, making it
a critical alternative when standard TMS protection fails due to steric hindrance or when
specific surface modification (e.g., in photoresists) is required.

Crucial Disambiguation: Do not confuse DMSDMA with N,N-Dimethyltrimethylsilylamine

(TMSDMA).

DMSDMA:

(Contains Si-H bond; introduces

)

TMSDMA:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1588021?utm_src=pdf-interest
https://www.benchchem.com/product/b1588021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Fully methylated; introduces

)

Chemical Profile[1][2][3][4][5][6][7][8][9][10][11]
IUPAC Name:

-Dimethyl-1,1-dimethylsilylamine (or

-(Dimethylsilyl)-N,N-dimethylamine)

CAS Number: 22705-32-4[1]

Molecular Formula:

Molecular Weight: 103.24 g/mol [2]

Reference Data: Elemental Analysis
For researchers validating the purity of synthesized or purchased DMSDMA, the following

theoretical elemental composition serves as the calibration standard. Deviations >0.4%

typically indicate hydrolysis (loss of amine) or oxidation.

Table 1: Theoretical Elemental Composition ( )

Element Symbol
Atomic
Mass

Count
Mass
Contributio
n

Theoretical

% (w/w)

Carbon C 12.011 4 48.044 46.54%

Hydrogen H 1.008 13 13.104 12.69%

Nitrogen N 14.007 1 14.007 13.57%

Silicon Si 28.085 1 28.085 27.20%

Total 103.24 100.00%
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Quality Control Note: High Nitrogen values in experimental data often suggest incomplete

removal of the dimethylamine byproduct if the sample was taken from a reaction mixture. Low

Silicon values may indicate hydrolysis to dimethylsilanol/siloxane.

Physical Properties Reference[2][3][7][8][12][13]
Boiling Point: 67–68 °C (at 760 mmHg)

Density: 0.726 g/mL (at 25 °C)

Flash Point: -13 °C (Highly Flammable)

Reactivity: Hydrolytic Sensitivity Rating 8 (Reacts rapidly with moisture to release

dimethylamine).[2]

Comparative Performance Analysis
DMSDMA is rarely the "first-choice" reagent (usually HMDS or TMSCl holds that title).

However, it excels in specific niches.

Table 2: DMSDMA vs. Common Alternatives
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Feature
DMSDMA

(Dimethylsilyldimet
hylamine)

HMDS

(Hexamethyldisilaz
ane)

TMSDMA

(Trimethylsilyldime
thylamine)

Silyl Group

ngcontent-ng-

c1989010908=""

_nghost-ng-

c2127666394=""

class="inline ng-star-

inserted">

(Dimethylsilyl)

(Trimethylsilyl) (Trimethylsilyl)

Byproduct
Dimethylamine

(Gas/Liquid, BP 7°C)
Ammonia (Gas)

Dimethylamine

(Gas/Liquid)

Steric Bulk
Low (Si-H bond

reduces crowding)
Medium Medium

Reactivity
High (Amine leaving

group is potent)

Low (Requires acid

catalyst)
High

Atom Economy Moderate
High (Transfer 2 silyl

groups)
Moderate

Key Application

Sterically hindered

alcohols; Photoresist

modification; ALD

precursors.[3]

General protection;

GC-MS derivatization.

Fast silylation without

acid catalysts.

Mechanistic Insight: Why Choose DMSDMA?
Steric Advantage: The substitution of a methyl group with a hydrogen atom (Si-H vs Si-Me)

significantly reduces the cone angle of the silyl group. This allows DMSDMA to silylate

tertiary alcohols or hindered phenols that HMDS fails to protect.

Hydride Reactivity: The resulting DMS-ether (R-O-SiHMe2) retains a reactive Si-H bond.

This can be further functionalized (e.g., via Hydrosilylation) or used as a reducing directing

group, unlike the inert TMS ether.
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Experimental Protocol: Silylation of Hindered
Alcohols
Standard Operating Procedure (SOP) for synthesizing DMS-protected intermediates.

Safety Pre-Check
Hazard: DMSDMA is flammable and corrosive.[3] It releases dimethylamine (fishy odor,

toxic) upon reaction.[3]

Environment: Perform all steps in a fume hood. Use anhydrous conditions (Schlenk line or

Nitrogen atmosphere).

Workflow
Preparation:

Substrate: 1.0 equivalent (eq) of dry Alcohol/Amine.

Solvent: Anhydrous Dichloromethane (DCM) or THF.

Reagent: 1.2 – 1.5 eq DMSDMA.

Catalyst (Optional): 0.1 eq Imidazole (accelerates reaction but usually not strictly

necessary due to the basicity of the leaving group).

Reaction:

Dissolve substrate in solvent under

.

Add DMSDMA dropwise via syringe at 0°C.

Allow to warm to Room Temperature (RT).

Monitoring: Evolution of dimethylamine gas may be observed (bubbler). Monitor via TLC or

GC.[4]
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Work-up:

Since the byproduct (dimethylamine) is volatile (BP 7°C), it can often be removed simply

by

sparging or rotary evaporation, avoiding aqueous washes that might hydrolyze the
sensitive Si-H bond.

Critical Step: If the Si-H bond is the target, avoid basic workups that could promote

deprotonation/oxidation.

Validation:

Check NMR: Look for the Si-H signal (septet or multiplet) around

4.5 - 5.0 ppm in

-NMR.

Visualizations
Diagram 1: Silylation Reaction Pathway
This diagram illustrates the nucleophilic substitution mechanism and the critical byproduct

removal step.
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Click to download full resolution via product page

Caption: Mechanism of DMSDMA silylation showing the direct conversion and volatile

byproduct elimination.

Diagram 2: Reagent Selection Decision Tree
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A logic flow for researchers deciding between HMDS, TMSCl, and DMSDMA.

Target: Silylation of R-OH

Is the substrate sterically hindered?
(e.g., Tertiary Alcohol)

Is substrate Acid Sensitive?

No

Is Si-H functionality required?

Yes

Use HMDS + Catalyst
(Cheapest, Ammonia byproduct)

Yes (Avoid HCl)

Use TMSCl + Base
(Standard, Strong)

No No (But need strong reagent)

Use DMSDMA
(Low Sterics, Si-H active)

Yes

Click to download full resolution via product page

Caption: Strategic decision matrix for selecting silylation agents based on substrate hindrance

and functional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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